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  4. (5E)-5-(1H-indol-3-ylmethylidene)-3-[5-[2-[(4-methoxyphenyl)amino]acet yl]sulfanyl-1,3,4-thiadiazol-
(5E)-5-(1H-indol-3-ylmethylidene)-3-[5-[2-[(4-methoxyphenyl)amino]acet yl]sulfanyl-1,3,4-thiadiazol- (5E)-5-(1H-indol-3-ylmethylidene)-3-[5-[2-[(4-methoxyphenyl)amino]acet yl]sulfanyl-1,3,4-thiadiazol-
Brand Name: Vulcanchem
CAS No.: 127227-42-3
VCID: VC0143858
InChI: InChI=1S/C24H20N6O3S2/c1-14-27-20(11-15-12-26-19-6-4-3-5-18(15)19)22(32)30(14)23-28-29-24(35-23)34-21(31)13-25-16-7-9-17(33-2)10-8-16/h3-12,25-26H,13H2,1-2H3
SMILES: CC1=NC(=CC2=CNC3=CC=CC=C32)C(=O)N1C4=NN=C(S4)SC(=O)CNC5=CC=C(C=C5)OC
Molecular Formula: C24H20N6O3S2
Molecular Weight: 504.6 g/mol

(5E)-5-(1H-indol-3-ylmethylidene)-3-[5-[2-[(4-methoxyphenyl)amino]acet yl]sulfanyl-1,3,4-thiadiazol-

CAS No.: 127227-42-3

Main Products

VCID: VC0143858

Molecular Formula: C24H20N6O3S2

Molecular Weight: 504.6 g/mol

(5E)-5-(1H-indol-3-ylmethylidene)-3-[5-[2-[(4-methoxyphenyl)amino]acet yl]sulfanyl-1,3,4-thiadiazol- - 127227-42-3

CAS No. 127227-42-3
Product Name (5E)-5-(1H-indol-3-ylmethylidene)-3-[5-[2-[(4-methoxyphenyl)amino]acet yl]sulfanyl-1,3,4-thiadiazol-
Molecular Formula C24H20N6O3S2
Molecular Weight 504.6 g/mol
IUPAC Name S-[5-[4-(1H-indol-3-ylmethylidene)-2-methyl-5-oxoimidazol-1-yl]-1,3,4-thiadiazol-2-yl] 2-(4-methoxyanilino)ethanethioate
Standard InChI InChI=1S/C24H20N6O3S2/c1-14-27-20(11-15-12-26-19-6-4-3-5-18(15)19)22(32)30(14)23-28-29-24(35-23)34-21(31)13-25-16-7-9-17(33-2)10-8-16/h3-12,25-26H,13H2,1-2H3
Standard InChIKey MBKHDUCVWBSHBX-UHFFFAOYSA-N
Isomeric SMILES CC1=NC(=CC2=CNC3=CC=CC=C32)C(=O)N1C4=NN=C(S4)SC(=O)CNC5=CC=C(C=C5)OC
SMILES CC1=NC(=CC2=CNC3=CC=CC=C32)C(=O)N1C4=NN=C(S4)SC(=O)CNC5=CC=C(C=C5)OC
Canonical SMILES CC1=NC(=CC2=CNC3=CC=CC=C32)C(=O)N1C4=NN=C(S4)SC(=O)CNC5=CC=C(C=C5)OC
Synonyms (5E)-5-(1H-indol-3-ylmethylidene)-3-[5-[2-[(4-methoxyphenyl)amino]acet yl]sulfanyl-1,3,4-thiadiazol-2-yl]-2-methyl-imidazol-4-one
PubChem Compound 5748101
Last Modified Nov 09 2021
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